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Compound Name:
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Cat. No.: B15589268

Abstract

This technical guide addresses the chemical entity identified by CAS number 107672-54-8, 7-
Hydroxy-1-methoxy-3-methylcarbazole. A comprehensive review of publicly available
scientific literature and patent databases reveals a significant gap in the biological research of
this specific compound. To date, no studies detailing its pharmacological, toxicological, or
mechanistic properties have been published. However, based on the well-documented
bioactivities of the broader class of carbazole alkaloids, this guide provides a prospective
analysis of the potential biological activities of 7-Hydroxy-1-methoxy-3-methylcarbazole. This
document is intended to serve as a foundational resource for researchers and drug
development professionals interested in initiating research on this novel compound.

Introduction to 7-Hydroxy-1-methoxy-3-
methylcarbazole

7-Hydroxy-1-methoxy-3-methylcarbazole is a member of the carbazole alkaloid family, a
class of nitrogen-containing heterocyclic compounds. Carbazoles are known for their presence
in various natural sources, particularly in plants of the Rutaceae family, such as Murraya
koenigii (curry tree)[1][2][3][4]. The core carbazole structure is a versatile scaffold that has been
extensively explored in medicinal chemistry, leading to the discovery of compounds with a wide
array of biological activities.
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Table 1: Physicochemical Properties of 7-Hydroxy-1-methoxy-3-methylcarbazole

Property Value Source

CAS Number 107672-54-8 Internal Database
Molecular Formula C14H13NO2 Internal Database
Molecular Weight 227.26 g/mol Internal Database

) CC1=CC2=C(C(=C1)OC)NC3
Canonical SMILES Internal Database
=C2C=CC(=C3)0

Physical Description Solid (predicted) Internal Database

Predicted to be soluble in
Solubility organic solvents such as Internal Database
DMSO, methanol, and ethanol.

Prospective Biological Activities Based on
Carbazole Alkaloid Research

While no specific biological data exists for 7-Hydroxy-1-methoxy-3-methylcarbazole, the
carbazole alkaloid class is renowned for a diverse range of pharmacological effects. This
section outlines the potential activities that could be investigated for this compound based on
studies of its structural analogs.

Antimicrobial Activity

Carbazole alkaloids have demonstrated significant antibacterial and antifungal properties[1][2].
For instance, mahanine, a carbazole alkaloid from Murraya koenigii, has shown potent activity
against antibiotic-resistant pathogenic bacteria[1]. The mechanism of action is often attributed
to the disruption of bacterial cell membranes or the inhibition of essential enzymes.

Cytotoxic and Antitumor Activity

A significant body of research points to the potent cytotoxic effects of carbazole alkaloids
against various cancer cell lines[1][5]. These compounds can induce apoptosis (programmed
cell death) through various mechanisms, including the inhibition of topoisomerase | and II,
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enzymes crucial for DNA replication in cancer cells[3]. The general workflow for assessing
cytotoxicity is depicted in Figure 1.

Anti-inflammatory Activity

Certain carbazole alkaloids have exhibited anti-inflammatory properties. For example,
murrayanol has been shown to inhibit cyclooxygenase (COX) enzymes, hPGHS-1 and hPGHS-
2, which are key mediators of inflammation, with 1Cso values of 109 pg/mL and 218 pg/mL,
respectively[3].

Antioxidant Activity

The phenolic hydroxyl group present in many carbazole alkaloids, including 7-Hydroxy-1-
methoxy-3-methylcarbazole, suggests potential antioxidant activity. Mahanimbine, for
example, has demonstrated antioxidant properties[3]. This activity is typically due to the ability
of the hydroxyl group to donate a hydrogen atom to scavenge free radicals.

Postulated Mechanism of Action: Induction of
Apoptosis

Based on the known activities of related carbazole alkaloids, a plausible mechanism of action
for the potential cytotoxic effects of 7-Hydroxy-1-methoxy-3-methylcarbazole is the induction
of apoptosis. A simplified, hypothetical signaling pathway for carbazole-induced apoptosis is
illustrated in Figure 2. This pathway often involves the activation of caspase cascades, leading
to the systematic dismantling of the cell.

Suggested Experimental Protocols for Future
Research

To elucidate the biological profile of 7-Hydroxy-1-methoxy-3-methylcarbazole, the following
experimental approaches, standard in the field of natural product drug discovery, are
recommended.

In Vitro Cytotoxicity Assay (MTT Assay)

o Objective: To determine the concentration-dependent cytotoxic effect of the compound on
cancer cell lines.
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o Methodology:

o Seed cancer cells (e.g., MCF-7, HeLa) in 96-well plates and allow them to adhere
overnight.

o Treat the cells with serial dilutions of 7-Hydroxy-1-methoxy-3-methylcarbazole (e.g.,
from 0.1 to 100 pM) for 24, 48, and 72 hours.

o Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each
well and incubate for 4 hours to allow the formation of formazan crystals by viable cells.

o Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO).
o Measure the absorbance at 570 nm using a microplate reader.

o Calculate the percentage of cell viability relative to untreated control cells and determine
the ICso value (the concentration of the compound that inhibits 50% of cell growth).

Antimicrobial Susceptibility Testing (Broth Microdilution
Method)

e Objective: To determine the minimum inhibitory concentration (MIC) of the compound against
various bacterial and fungal strains.

» Methodology:

o Prepare a twofold serial dilution of 7-Hydroxy-1-methoxy-3-methylcarbazole in a 96-well
microtiter plate containing appropriate growth medium.

o Inoculate each well with a standardized suspension of the test microorganism (e.qg.,
Staphylococcus aureus, Escherichia coli, Candida albicans).

o Incubate the plates at the optimal temperature for the growth of the microorganism (e.g.,
37°C for bacteria, 30°C for fungi) for 18-24 hours.

o The MIC is determined as the lowest concentration of the compound that completely
inhibits the visible growth of the microorganism.
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Caption: General experimental workflow for the biological evaluation of a novel compound.
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Caption: A simplified, hypothetical signaling pathway for carbazole-induced apoptosis.

Conclusion and Future Directions

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15589268?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

7-Hydroxy-1-methoxy-3-methylcarbazole represents an unexplored chemical entity within
the pharmacologically significant carbazole alkaloid family. Although direct biological data is
currently unavailable, the extensive research on related compounds strongly suggests its
potential as a bioactive molecule, particularly in the areas of antimicrobial and anticancer
research. The experimental protocols and potential mechanisms of action outlined in this guide
provide a strategic framework for initiating the scientific investigation of this compound. Further
research is warranted to isolate or synthesize and subsequently evaluate the biological
activities of 7-Hydroxy-1-methoxy-3-methylcarbazole to determine its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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